Cas no 60643-20-1 (1-L-alanyl-D-proline)
1-L-alanyl-D-proline structure
Product Name:1-L-alanyl-D-proline
CAS No:60643-20-1
MF:C8H14N2O3
MW:186.208362102509
CID:953217
PubChem ID:108985
Update Time:2025-04-19
1-L-alanyl-D-proline Chemical and Physical Properties
Names and Identifiers
-
- 1-L-alanyl-D-proline
- (2R)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxylic acid
- L-alanyl-D-proline
- UNII-1B9JC6P4Q5
- Q27896661
- 1B9JC6P4Q5
- EINECS 262-343-4
- DTXSID20209452
- (S)-1-((S)-2-Amino-propionyl)-pyrrolidine-2-carboxylic acid
- CHEMBL327608
- 1-((S)-2-Amino-propionyl)-pyrrolidine-2-carboxylic acid
- W-108277
- BDBM50169194
- AKOS017336994
- 60643-20-1
- SCHEMBL8316371
- DB-291452
- NS00087193
-
- Inchi: 1S/C8H14N2O3/c1-5(9)7(11)10-4-2-3-6(10)8(12)13/h5-6H,2-4,9H2,1H3,(H,12,13)/t5-,6+/m0/s1
- InChI Key: WPWUFUBLGADILS-NTSWFWBYSA-N
- SMILES: O=C([C@H](C)N)N1CCC[C@@H]1C(=O)O
Computed Properties
- Exact Mass: 186.10052
- Monoisotopic Mass: 186.100442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.7
- Topological Polar Surface Area: 83.6
Experimental Properties
- Density: 1.294
- Boiling Point: 403.8°C at 760 mmHg
- Flash Point: 198°C
- Refractive Index: 1.544
- PSA: 83.63
1-L-alanyl-D-proline Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
60643-20-1 (1-L-alanyl-D-proline) Related Products
- 58725-39-6(N-Dodecanoyl-L-proline)
- 95153-31-4(Perindoprilat)
- 13485-59-1(L-Alanyl-L-proline)
- 86282-96-4(N-Tetradecanoyl-L-proline)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 127103-11-1(Ac-Ser-Asp-Lys-Pro-OH)
- 39537-23-0(L-Alanyl-L-Glutamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk